5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-nitro-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16N2O6S/c20-17(21)14-9-13(10-15(11-14)19(22)23)12-3-5-16(6-4-12)26(24,25)18-7-1-2-8-18/h3-6,9-11H,1-2,7-8H2,(H,20,21)
• InChI Key: XFGNUHAEATWFSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C17H16N2O6S
• DSSTOX Substance ID: DTXSID80692366
• Molecular Weight: 376.4 g/mol
• CAS RN: 1261916-63-5

Description

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (abbreviated as 5-N3P4S-BZ) is an organic compound that is used in various scientific research applications. It is a white crystalline solid that is soluble in water and ethanol, and is highly stable under normal laboratory conditions. 5-N3P4S-BZ is a versatile compound that has been studied extensively in both biochemical and physiological studies.

Mechanism of Action

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% acts as an inhibitor of several enzymes, including cytochrome P450 and phosphodiesterases. It has been shown to inhibit the activity of these enzymes by binding to their active sites and blocking the binding of their substrates. This inhibition of enzyme activity can lead to changes in the metabolism of various compounds and the production of various metabolites.
Biochemical and Physiological Effects
5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, leading to changes in the metabolism of various compounds. It has also been shown to inhibit the activity of phosphodiesterases, leading to changes in the production of various metabolites. In addition, 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a stable compound that is easy to store and handle in the laboratory. It is soluble in water and ethanol, making it easy to dissolve and use in a variety of experiments. Its ability to inhibit the activity of cytochrome P450 and phosphodiesterases makes it a useful tool in studying the metabolism of various compounds and the production of various metabolites. However, 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not suitable for use in drug development due to its low bioavailability and potential toxicity.

Future Directions

The future of 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% as a research tool is promising. Further research is needed to explore its potential as an inhibitor of other enzymes and its potential applications in drug development. Additionally, research should be conducted to further explore its anti-inflammatory, anti-cancer, and anti-oxidant properties. Finally, research should be conducted to further explore its potential as a fluorescent probe in fluorescence microscopy.

Synthesis Methods

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized in a two-step reaction starting from 3-nitrobenzoic acid. The first step involves the reaction of 3-nitrobenzoic acid with pyrrolidine in the presence of anhydrous sodium sulfite to form the intermediate 3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid. The second step involves the nitration of the intermediate product with nitric acid to form 5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. The reaction is carried out in aqueous solution at a temperature of approximately 80°C and a pH of 7.0-7.5.

Scientific Research Applications

5-Nitro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a versatile compound that is used in a wide range of scientific research applications. It has been used as a substrate in enzyme assays, as a reagent in organic synthesis, and as a fluorescent probe in fluorescence microscopy. It has also been used to study the structure and function of proteins, as well as to detect and quantify the presence of certain metabolites in biological samples.